![molecular formula C16H15NO6 B5800937 methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate](/img/structure/B5800937.png)
methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate
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Overview
Description
Methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate, also known as MFGM, is a synthetic compound that has gained significant attention in the field of scientific research. This compound is a derivative of benzoic acid and is commonly used as a reagent in various laboratory experiments. MFGM has been found to have several biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate is not fully understood. However, it is believed that this compound acts as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. This compound has also been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects, including antioxidant activity, inhibition of enzyme activity, and modulation of neurotransmitter levels. This compound has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate in laboratory experiments is its stability and ease of use. This compound is a stable compound that can be easily synthesized and purified, making it a valuable tool for researchers. However, one limitation of using this compound is its potential toxicity. While this compound has been found to be relatively non-toxic, it can cause adverse effects at high concentrations.
Future Directions
There are several future directions for research involving methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate. One potential area of research is the development of new drugs targeting the enzymes inhibited by this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the development of new synthesis methods for this compound could lead to more efficient and cost-effective production of this valuable compound.
Conclusion
This compound is a synthetic compound that has several applications in scientific research. This compound has been found to have several biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and pharmacology. While there are limitations to using this compound in laboratory experiments, its stability and ease of use make it a valuable tool for researchers. There are several future directions for research involving this compound, including the development of new drugs and synthesis methods, and further research into its mechanism of action and potential applications in the treatment of various diseases.
Synthesis Methods
Methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate can be synthesized using various methods, including the reaction of benzoic acid with glycine and furfural. The reaction results in the formation of this compound, which can be purified and isolated using standard laboratory techniques. The purity of the final product can be determined using analytical techniques such as high-performance liquid chromatography (HPLC).
Scientific Research Applications
Methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has several applications in scientific research, including the study of biochemical pathways and the development of new drugs. This compound has been found to have inhibitory effects on certain enzymes, making it a potential target for drug development. Additionally, this compound has been used to study the effects of oxidative stress on cells and the role of antioxidants in mitigating these effects.
properties
IUPAC Name |
methyl 4-[[2-(furan-2-carbonylamino)acetyl]oxymethyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO6/c1-21-16(20)12-6-4-11(5-7-12)10-23-14(18)9-17-15(19)13-3-2-8-22-13/h2-8H,9-10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VABMKNKYEZHAPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)COC(=O)CNC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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